Cas no 1806456-57-4 (Methyl 2-(2-cyanoethyl)-5-methylbenzoate)

• Product Name: Methyl 2-(2-cyanoethyl)-5-methylbenzoate
• CAS No: 1806456-57-4
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5008440
• Update Time: 2025-10-31

Methyl 2-(2-cyanoethyl)-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-cyanoethyl)-5-methylbenzoate

• Inchi： 1S/C12H13NO2/c1-9-5-6-10(4-3-7-13)11(8-9)12(14)15-2/h5-6,8H,3-4H2,1-2H3
• InChI Key： SQTQLOAVSRBDNQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C)C=CC=1CCC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 2.1
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-(2-cyanoethyl)-5-methylbenzoate

Methyl 2-(2-cyanoethyl)-5-methylbenzoate (CAS No. 1806456-57-4): A Comprehensive Overview

Methyl 2-(2-cyanoethyl)-5-methylbenzoate, identified by its Chemical Abstracts Service number CAS No. 1806456-57-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a benzoate core with substituents that include a cyanoethyl group and a methyl group at the 5-position, has garnered attention due to its potential applications in the development of novel therapeutic agents.

The structural motif of Methyl 2-(2-cyanoethyl)-5-methylbenzoate Methyl 2-(2-cyanoethyl)-5-methylbenzoate makes it a versatile intermediate in organic synthesis. The presence of the cyanoethyl group introduces a reactive site that can be utilized for further functionalization, while the methyl group at the 5-position enhances its stability and reactivity in various chemical transformations. These features have positioned this compound as a valuable building block in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of new pharmaceuticals that target neurological disorders. The benzoate moiety, known for its ability to interact with biological receptors and enzymes, has been extensively studied for its potential in modulating neural activity. Methyl 2-(2-cyanoethyl)-5-methylbenzoate, with its unique structural features, has been explored as a precursor in the synthesis of potential neuroactive compounds.

One of the most compelling aspects of Methyl 2-(2-cyanoethyl)-5-methylbenzoate is its role in the synthesis of bioactive molecules. Researchers have utilized this compound to develop novel analogs of known therapeutic agents, aiming to improve their efficacy and reduce side effects. The cyanoethyl group provides a handle for further derivatization, allowing chemists to tailor the properties of the resulting compounds to specific biological targets.

Recent studies have highlighted the compound's utility in the synthesis of inhibitors targeting enzymes involved in inflammation and pain pathways. The benzoate core is particularly effective in binding to these enzymes, while the cyanoethyl group allows for additional modifications that enhance binding affinity and selectivity. This has made Methyl 2-(2-cyanoethyl)-5-methylbenzoate a valuable tool in drug discovery efforts aimed at developing new treatments for chronic pain conditions.

The chemical properties of Methyl 2-(2-cyanoethyl)-5-methylbenzoate also make it an interesting candidate for materials science applications. Its ability to undergo various chemical reactions under controlled conditions has been exploited in the synthesis of polymers and other advanced materials. These materials have potential applications in areas such as biodegradable plastics and smart coatings.

In conclusion, Methyl 2-(2-cyanoethyl)-5-methylbenzoate (CAS No. 1806456-57-4) is a multifaceted compound with significant potential in pharmaceutical and materials science research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in scientific innovation is likely to grow.